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Compound of Interest

Compound Name: Ammonium sebacate

Cat. No.: B095377 Get Quote

Introduction: Ammonium decanedioate, registered under CAS number 19402-63-2, is the

diammonium salt of decanedioic acid, commonly known as sebacic acid. This organic

compound is characterized by its dicarboxylate structure and the presence of two ammonium

counter-ions. While not a household name, ammonium decanedioate serves critical functions

in various industrial applications, primarily leveraging its properties as a corrosion inhibitor,

lubricating agent, and plasticizer.[1] This guide provides a comprehensive overview of its

chemical structure, physicochemical properties, industrial significance, and relevant analytical

methodologies for researchers, scientists, and professionals in chemical manufacturing and

material science.

Chemical Identity and Structure
Ammonium decanedioate is formed through the neutralization of sebacic acid with ammonia.[1]

Its molecular formula is C10H24N2O4, and it has a molecular weight of approximately 236.31

g/mol .[1][2][3][4][5][6]

The chemical structure consists of a ten-carbon dicarboxylic acid, decanedioic acid (sebacic

acid), where both carboxylic acid groups are deprotonated to form carboxylate anions (-COO⁻).

These negatively charged groups are ionically bonded to two ammonium cations (NH₄⁺).

Below is a diagram illustrating the ionic structure of Ammonium Decanedioate.

Caption: Ionic structure of Ammonium Decanedioate.
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Physicochemical Properties
The physical and chemical characteristics of ammonium decanedioate dictate its utility in

various applications. A summary of its key properties is presented in the table below.

Property Value Source(s)

CAS Number 19402-63-2 [1][2][4][5][6][7][8][9][10][11]

Molecular Formula C10H24N2O4 [2][5][6][12]

Molecular Weight 236.31 g/mol [1][2][3][4][5][11]

Appearance
White crystal or crystalline

powder
[11]

Boiling Point
475.3 °C at 760 mmHg (for

sebacic acid)
[1]

Flash Point 241.3 °C (for sebacic acid) [1]

pH (5% solution) 6.5 - 7.5 [11]

Storage
Inert atmosphere, room

temperature
[1][2]

It is important to note that many of the thermal properties reported are for the parent acid,

sebacic acid, as the ammonium salt is likely to decompose upon significant heating. The

compound is stable under normal storage conditions.[11]

Industrial Applications and Functional Insights
The unique combination of a long aliphatic chain and ionic ammonium groups imparts specific

functionalities to ammonium decanedioate, making it a valuable component in several industrial

formulations.

Corrosion Inhibition: One of the primary applications of ammonium decanedioate is as a

corrosion inhibitor, particularly for protecting metal surfaces from rust and degradation.[1]

The decanedioate anion can adsorb onto metal surfaces, forming a protective layer that

passivates the surface and prevents oxidative reactions. The long hydrocarbon chain
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enhances the hydrophobicity of this protective film, further repelling water and corrosive

agents.

Lubricant Additives: In the formulation of lubricants, ammonium decanedioate can function

as an additive to enhance performance.[1] Its structure allows it to act as a boundary

lubricant, reducing friction and wear between moving parts. The polar carboxylate groups

adhere to metal surfaces, while the nonpolar aliphatic tails provide a low-shear interface.

Plastics and Resins: Ammonium decanedioate is also utilized in the production of plastics

and resins, where it can act as a plasticizer.[1] Its incorporation into a polymer matrix can

increase flexibility, reduce brittleness, and improve the overall durability of the final product.

PROTAC Linkers: In the field of drug discovery, decanedioic acid and its derivatives, such as

the ammonium salt, are used as PROTAC (Proteolysis Targeting Chimera) linkers.[5][8]

PROTACs are bifunctional molecules that bring a target protein and an E3 ubiquitin ligase

into proximity to induce the degradation of the target protein.[5][8] The decanedioate moiety

can serve as the flexible chain connecting the two active ends of the PROTAC molecule.[5]

[8]

Capacitor Electrolytes: A specific grade of ammonium sebacate is used as an electrolyte

material in the manufacturing of capacitors.[11]

Safety and Handling
According to available Safety Data Sheets (SDS), ammonium decanedioate is classified as

harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation (Category 2), and

causes serious eye irritation (Category 2A).[12] It may also cause respiratory irritation (Specific

target organ toxicity, single exposure, Category 3).[12]

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]

Use in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.[12]
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In case of eye contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing.[12]

If swallowed, rinse mouth and consult a physician.[12]

The substance is not considered hazardous for transport.[12]

Experimental Protocol: Quality Control and Assay
Ensuring the purity and concentration of ammonium decanedioate is crucial for its industrial

applications. A common approach for the quality control of such a compound involves acid-

base titration to determine the assay.

Objective: To determine the purity of an ammonium decanedioate sample by non-aqueous

acid-base titration.

Principle: The carboxylate groups of the decanedioate are basic and can be titrated with a

strong acid, such as perchloric acid, in a non-aqueous solvent like glacial acetic acid. The

endpoint can be determined potentiometrically or with a visual indicator.

Materials and Reagents:

Ammonium decanedioate sample

Glacial acetic acid (anhydrous)

Perchloric acid (0.1 N in glacial acetic acid), standardized

Crystal violet indicator

Potentiometric titrator with a suitable electrode system

Standard laboratory glassware (burette, beaker, pipette)

Procedure:

Accurately weigh approximately 200 mg of the ammonium decanedioate sample into a

clean, dry 100 mL beaker.
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Add 50 mL of glacial acetic acid to dissolve the sample. Gentle warming may be required.

Add 2-3 drops of crystal violet indicator to the solution. The solution will have a violet color.

Titrate the sample solution with standardized 0.1 N perchloric acid. The endpoint is reached

when the color of the solution changes from violet to blue-green.

Alternatively, perform a potentiometric titration and determine the endpoint from the inflection

point of the titration curve.

Perform a blank titration with 50 mL of glacial acetic acid and subtract the blank volume from

the sample titration volume.

Calculate the percentage purity of ammonium decanedioate.

Calculation: Purity (%) = (V_s - V_b) * N * M * 100 / (2 * W)

Where:

V_s = Volume of perchloric acid consumed by the sample (mL)

V_b = Volume of perchloric acid consumed by the blank (mL)

N = Normality of the perchloric acid solution (eq/L)

M = Molecular weight of ammonium decanedioate (236.31 g/mol )

W = Weight of the sample (mg)

The factor of 2 in the denominator accounts for the two ammonium/carboxylate groups per

molecule.

This experimental workflow provides a reliable method for the quality assessment of

ammonium decanedioate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Titration

Data Analysis

Weigh Sample

Dissolve in Glacial Acetic Acid

Add Crystal Violet Indicator

Titrate with 0.1 N Perchloric Acid

Detect Endpoint (Color Change/Potentiometric)

Record Titration Volume

Calculate Purity

result

Final Purity (%)

Click to download full resolution via product page

Caption: Workflow for Quality Control of Ammonium Decanedioate.
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Conclusion
Ammonium decanedioate (CAS 19402-63-2) is a versatile industrial chemical with well-defined

roles in corrosion inhibition, lubrication, and polymer science. Its straightforward ionic structure,

comprising a C10 dicarboxylate and two ammonium ions, underpins its functional properties.

While it does not possess the complex biological activity and signaling pathway interactions

characteristic of pharmaceutical compounds, its utility in specialized fields like PROTAC

development highlights its relevance in advanced chemical synthesis. The information and

protocols presented in this guide offer a solid foundation for professionals working with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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